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Compound of Interest

Compound Name: Autogramin-2

Cat. No.: B6592706 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

Autogramin-2, a potent small molecule inhibitor of the GRAMD1A protein. Given that a

comprehensive Safety Data Sheet (SDS) for Autogramin-2 is not publicly available, this guide

is formulated based on best practices for handling potentially hazardous, non-characterized

research compounds and kinase inhibitors. Adherence to these protocols is essential to ensure

personnel safety and maintain a secure laboratory environment.

Core Safety and Physical Data
All personnel must be familiar with the following properties and storage requirements to prevent

degradation of the compound and ensure safe handling.
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Parameter Value Source

Physical Form Solid powder [1]

Molecular Weight 417.5 g/mol [1]

Solubility

Soluble in DMSO (≥ 2.08

mg/mL), Ethanol (25 mg/ml),

and Corn Oil

[1][2]

Long-Term Storage (Stock

Solution)
-80°C for up to 2 years [2]

Short-Term Storage (Stock

Solution)
-20°C for up to 1 year [2]

Storage (Powder)
Desiccated at -20°C for up to 1

year
[1]

Solutions
Can be stored at -20°C for up

to 1 month
[1]

Purity
>98% or 99.20% depending on

supplier
[1][2]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
Due to the unknown toxicological profile of Autogramin-2, a cautious approach to personal

protective equipment is mandatory. The following PPE is required at all times when handling

Autogramin-2 in solid or solution form. This guidance is based on general safety protocols for

handling hazardous drugs and potent small molecule inhibitors.[3]

Gloves: Two pairs of chemotherapy-rated nitrile gloves are required. Change gloves

immediately if contaminated, punctured, or torn.

Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles are

mandatory.
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Lab Coat: A disposable, fluid-resistant lab coat must be worn. Cuffs should be tucked into the

inner glove.

Respiratory Protection: When handling the solid powder outside of a certified chemical fume

hood or biological safety cabinet, a NIOSH-approved N95 respirator is required to prevent

inhalation.

Experimental Protocols: Step-by-Step Guidance for
Safe Handling
These procedural steps are designed to minimize exposure risk during routine laboratory

operations involving Autogramin-2.

Receiving and Storage
Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage. If

compromised, do not open and contact your institution's Environmental Health and Safety

(EHS) office immediately.

Transport: Transport the sealed container in a secondary, shatterproof container to the

designated storage location.

Log: Log the compound into your chemical inventory.

Store: Store the compound at the recommended temperature as specified in the table above,

away from incompatible materials.

Preparation of Stock Solutions
Note: All manipulations involving solid Autogramin-2 or concentrated stock solutions must be

performed in a certified chemical fume hood or Class II Biological Safety Cabinet to mitigate

inhalation and contamination risks.

Preparation: Allow the vial of solid Autogramin-2 to equilibrate to room temperature before

opening to prevent condensation.
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Weighing: If weighing the powder, do so on a tared, disposable weigh boat within the fume

hood. Use dedicated, clean spatulas.

Solubilization: Add the desired solvent (e.g., DMSO) to the vial of Autogramin-2. Cap the

vial securely and vortex until the solid is completely dissolved.

Aliquoting: Aliquot the stock solution into smaller, clearly labeled cryovials for single-use to

avoid repeated freeze-thaw cycles.

Labeling: Each aliquot vial must be clearly labeled with the compound name, concentration,

solvent, date of preparation, and user initials.

Disposal Plan: Managing Autogramin-2 Waste
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Categorization: All materials that have come into direct contact with Autogramin-2
(solid or solution) are to be considered hazardous chemical waste. This includes:

Gloves, weigh boats, and other disposable lab supplies.

Empty original vials and aliquot tubes.

Contaminated pipette tips.

Aqueous solutions containing Autogramin-2.

Containerization:

Solid Waste: Collect all contaminated solid waste in a designated, leak-proof, and clearly

labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Autogramin-2 in a separate, sealed, and

clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless approved by your institution's EHS office.
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Documentation and Pickup: Follow your institution's procedures for documenting hazardous

waste and scheduling a pickup with the EHS office. Do not pour any Autogramin-2 waste

down the drain.

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the critical steps and decision points for the safe management

of Autogramin-2 in a laboratory setting.

Autogramin-2 Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Autogramin-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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